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Compound of Interest

Compound Name: 2-Ethoxy-4-methylpyridin-3-amine

Cat. No.: B3098776

Technical Guide: 2-Ethoxy-4-methylpyridin-3-
amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 2-Ethoxy-4-methylpyridin-3-amine is not readily found in major
chemical databases, and a specific CAS number has not been identified in the public domain.
The following information, including identifiers, experimental protocols, and biological activity, is
based on established chemical principles and data from structurally related compounds. This
guide is intended for informational and research purposes only.

Chemical Identifiers and Properties

While a specific CAS number for 2-Ethoxy-4-methylpyridin-3-amine is not publicly available,
we can infer its chemical identifiers and properties based on its structure.

Table 1: Inferred Chemical Identifiers for 2-Ethoxy-4-methylpyridin-3-amine

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3098776?utm_src=pdf-interest
https://www.benchchem.com/product/b3098776?utm_src=pdf-body
https://www.benchchem.com/product/b3098776?utm_src=pdf-body
https://www.benchchem.com/product/b3098776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3098776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 2-Ethoxy-4-methylpyridin-3-amine
Molecular Formula CsH12N20

Molecular Weight 152.19 g/mol

Canonical SMILES CCOC1=C(C(=CC=N1)C)N

InChl Key (Predicted)

CAS Number Not Assigned

Hypothetical Synthesis

The synthesis of 2-Ethoxy-4-methylpyridin-3-amine can be envisioned through a multi-step
process, adapting established methods for the synthesis of substituted pyridines. A plausible
synthetic route could start from a commercially available substituted pyridine.

Proposed Synthetic Pathway

A potential synthetic route could involve the nitration of a 2-alkoxy-4-methylpyridine, followed
by the reduction of the nitro group to an amine.

Sodium Ethoxide,

(Z-Chloro—4—methyl-3—nitropyridine Ethanol 2-Ethoxy—4—methyl-3—nitropyridine) Reduction (e.g., H2/Pd-C)

> (2—Ethoxy—4-methylpyridin—s-amine)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Ethoxy-4-methylpyridin-3-amine.

Experimental Protocol: Hypothetical Synthesis
Step 1: Synthesis of 2-Ethoxy-4-methyl-3-nitropyridine

e To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous
ethanol), add 2-chloro-4-methyl-3-nitropyridine.
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Reflux the reaction mixture for several hours, monitoring the progress by thin-layer
chromatography (TLC).

After completion, cool the reaction mixture to room temperature and remove the solvent
under reduced pressure.

Partition the residue between water and an organic solvent (e.g., ethyl acetate).

Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it to obtain
the crude product.

Purify the crude 2-Ethoxy-4-methyl-3-nitropyridine by column chromatography.

Step 2: Synthesis of 2-Ethoxy-4-methylpyridin-3-amine

Dissolve 2-Ethoxy-4-methyl-3-nitropyridine in a suitable solvent such as ethanol or ethyl
acetate.

Add a catalytic amount of palladium on activated carbon (10% Pd-C).

Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator at a
suitable pressure.

Monitor the reaction by TLC until the starting material is consumed.
Filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield the crude 2-Ethoxy-4-
methylpyridin-3-amine.

Further purification can be achieved by recrystallization or column chromatography.

Potential Biological Activity and Signaling Pathway

Structurally similar compounds, particularly substituted 2-aminopyridines, have been

investigated for a range of biological activities. For instance, certain 2-amino-4-methylpyridine

analogues have been identified as inhibitors of inducible nitric oxide synthase (iNOS).[1][2] The
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overproduction of nitric oxide (NO) by iNOS is implicated in various inflammatory diseases and
cancetr.

Hypothetical Signaling Pathway: INOS Inhibition

Given the structural similarity to known iNOS inhibitors, it is plausible that 2-Ethoxy-4-
methylpyridin-3-amine could act as an inhibitor of this enzyme. The binding of this compound
to the active site of INOS would block the conversion of L-arginine to L-citrulline and nitric
oxide.

2-Ethoxy-4-methylpyridin-3-amine
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Caption: Hypothetical inhibition of the INOS pathway.
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Summary of Related Compounds

To provide context, the following table summarizes identifiers for structurally similar compounds
found in public databases.

Table 2: Identifiers of Structurally Related Compounds

Compound Name CAS Number Molecular Formula
2-Ethoxy-4-aminopyridine 89943-12-4 C7H10N20
3-Amino-4-ethoxypyridine 1633-43-8 C7H10N20
2-Amino-4-methylpyridine 695-34-1 CeHsNz2

2-Chloro-3-amino-4-
o 133627-45-9 CsH7CIN2
methylpyridine

This guide provides a foundational understanding of 2-Ethoxy-4-methylpyridin-3-amine
based on available chemical knowledge. Further experimental validation is necessary to
confirm the properties and activities of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3098776#2-ethoxy-4-methylpyridin-3-amine-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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